Cas no 1804847-36-6 (2-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-methanol)

• Product Name: 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-methanol
• CAS No: 1804847-36-6
• MF: C₈H₇Br₂F₂NO
• MW: 330.952087640762
• CID: 4866100
• Update Time: 2025-05-19

2-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H7Br2F2NO/c9-2-4-1-6(8(11)12)13-7(10)5(4)3-14/h1,8,14H,2-3H2
• InChI Key： TWNFFGKWTRHLTA-UHFFFAOYSA-N
• SMILES： BrC1=C(CO)C(CBr)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-methanol

2-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-methanol

The compound CAS No. 1804847-36-6, also known as 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-methanol, is a highly specialized organic chemical with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a pyridine ring substituted with multiple functional groups. The presence of bromine atoms at positions 2 and 4, along with a difluoromethyl group at position 6, contributes to its distinct reactivity and stability. The hydroxymethyl group at position 3 further enhances its versatility in chemical reactions. Recent studies have highlighted the importance of such substituted pyridines in the development of new drug candidates due to their ability to interact with biological targets in a specific manner.

One of the most notable aspects of this compound is its potential in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules. For instance, the bromine substituents can serve as leaving groups in substitution reactions, enabling the formation of diverse derivatives. This makes it an invaluable building block in the construction of complex molecules with therapeutic potential. Recent advancements in asymmetric synthesis have further expanded its utility by allowing the creation of enantiomerically pure derivatives, which are crucial for drug development.

In addition to its medicinal applications, this compound has also found relevance in agrochemical research. Its ability to act as an intermediate in the synthesis of pesticides and herbicides has been a focal point of recent investigations. The fluorinated methyl group at position 6 imparts unique electronic properties that can influence the compound's interaction with biological systems, making it a promising candidate for developing environmentally friendly agricultural chemicals.

The synthesis of this compound involves a series of intricate chemical transformations. Starting from basic pyridine derivatives, chemists employ multi-step processes that include bromination, fluorination, and hydroxylation reactions. The optimization of these steps is critical to achieving high yields and purity levels. Recent breakthroughs in catalytic methods have significantly improved the efficiency of these reactions, reducing production costs and environmental impact.

From a structural standpoint, the compound exhibits a high degree of symmetry and stability due to the spatial arrangement of its substituents on the pyridine ring. This symmetry plays a crucial role in determining its physical properties, such as melting point and solubility, which are essential for its application in various chemical processes. Advanced computational methods have been employed to study its electronic structure and reactivity, providing valuable insights into its behavior under different conditions.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it undergoes slow degradation under aerobic conditions, suggesting that it may persist in certain environments if not properly managed. However, ongoing research aims to develop more sustainable synthesis pathways that minimize waste generation and reduce ecological risks.

The demand for this compound has grown significantly due to its versatility across multiple industries. Pharmaceutical companies are particularly interested in its potential as an intermediate in drug discovery programs targeting various diseases such as cancer and infectious disorders. Its role as a chiral auxiliary in asymmetric synthesis has further solidified its importance in modern organic chemistry.

In conclusion, 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-methanol (CAS No. 1804847-36-6) is a multifaceted organic compound with wide-ranging applications across several disciplines. Its unique structure enables it to serve as an essential building block in the synthesis of advanced materials and bioactive molecules. As research continues to uncover new possibilities for this compound, it is poised to play an even more significant role in shaping future innovations across various industries.